5-Chloro-3-ethyl-1-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde
Description
5-Chloro-3-ethyl-1-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde (5CEFP) is an organic compound that is used as an intermediate in the synthesis of various pharmaceuticals, including anticonvulsants and anti-inflammatory drugs. 5CEFP is a highly versatile compound that has been used in a wide range of research and laboratory experiments.
Scientific Research Applications
Facile Synthesis and Antioxidant Evaluation
Isoxazolone derivatives, including compounds similar to 5-Chloro-3-ethyl-1-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde, have shown significant biological and medicinal properties. They serve as excellent intermediates for synthesizing numerous heterocycles and undergo various chemical transformations. A study by Laroum et al. (2019) highlights a method for synthesizing 4-arylmethylideneisoxazol-5(4H)-ones, demonstrating the compound's potential as a precursor in creating heterocycles with potential antioxidant activities (Laroum, Boulcina, Bensouici, & Debache, 2019).
Chemistry of Pyrazoline Derivatives
Pyrazoline derivatives exhibit a broad range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. Research by Shaaban, Mayhoub, & Farag (2012) discusses the therapeutic applications of pyrazolines, underscoring the chemical versatility and pharmacological potential of compounds structurally related to 5-Chloro-3-ethyl-1-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde. The study reveals the extensive pharmacological effects of pyrazoline derivatives, highlighting their potential in various therapeutic areas (Shaaban, Mayhoub, & Farag, 2012).
Synthetic Strategies for Heterocyclic Compounds
The synthesis of heterocyclic compounds using pyrazoline scaffolds is a key area of interest. Research by Ray et al. (2022) focuses on the development of new anticancer agents, indicating the potential of 5-Chloro-3-ethyl-1-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde and similar compounds in drug development. The study emphasizes the synthesis of pyrazoline derivatives as a critical step in creating effective anticancer treatments, showcasing the importance of these compounds in medicinal chemistry (Ray, Salahuddin, Mazumder, Kumar, Ahsan, & Shahar Yar, 2022).
properties
IUPAC Name |
5-chloro-3-ethyl-1-(2-fluorophenyl)pyrazole-4-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClFN2O/c1-2-10-8(7-17)12(13)16(15-10)11-6-4-3-5-9(11)14/h3-7H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAFKSWYRBCKQMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=C1C=O)Cl)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-ethyl-1-(2-fluorophenyl)-1H-pyrazole-4-carbaldehyde | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(4-Chlorobenzyloxy)benzo[d]oxazol-2(3H)-one](/img/structure/B6353155.png)